Cas no 2227711-98-8 (rac-(1R,3S)-2,2-dimethyl-3-(4-methylcyclohexyl)cyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(4-methylcyclohexyl)cyclopropan-1-amine
• CAS No: 2227711-98-8
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5952661
• PubChem ID: 165609494
• Update Time: 2025-05-21

rac-(1R,3S)-2,2-dimethyl-3-(4-methylcyclohexyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(4-methylcyclohexyl)cyclopropan-1-amine
• EN300-1734596
• 2227711-98-8

• Inchi： 1S/C12H23N/c1-8-4-6-9(7-5-8)10-11(13)12(10,2)3/h8-11H,4-7,13H2,1-3H3/t8?,9?,10-,11-/m1/s1
• InChI Key： NUCULMJYJWPRPX-JPPWEJMLSA-N
• SMILES： N[C@H]1C(C)(C)[C@@H]1C1CCC(C)CC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(4-methylcyclohexyl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,3S)-2,2-dimethyl-3-(4-methylcyclohexyl)cyclopropan-1-amine (CAS No. 2227711-98-8)

The compound rac-(1R,3S)-2,2-dimethyl-3-(4-methylcyclohexyl)cyclopropan-1-amine (CAS No. 2227711-98-8) is a stereoisomeric amine with a unique cyclopropane backbone, attracting significant interest in pharmaceutical and agrochemical research. Its structural complexity, featuring a 4-methylcyclohexyl group and a dimethylcyclopropane moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating central nervous system (CNS) targets due to its amine functionality and lipophilic properties.

In recent years, the demand for chiral amines like rac-(1R,3S)-2,2-dimethyl-3-(4-methylcyclohexyl)cyclopropan-1-amine has surged, driven by their role in asymmetric synthesis and enantioselective catalysis. The compound’s stereochemical purity is critical for applications in precision medicine, where even minor enantiomeric impurities can affect efficacy. Analytical techniques such as chiral HPLC and NMR are often employed to validate its optical purity, a topic frequently searched by chemists optimizing synthetic routes.

From an industrial perspective, scalability and cost-effective production of CAS No. 2227711-98-8 remain hot topics. Green chemistry principles are being applied to reduce waste in its synthesis, aligning with global sustainability trends. Questions like "How to improve the yield of rac-(1R,3S)-2,2-dimethyl-3-(4-methylcyclohexyl)cyclopropan-1-amine?" or "What catalysts enhance its stereoselectivity?" are commonly encountered in academic and patent literature, reflecting practical challenges in its manufacture.

The compound’s physicochemical properties, including solubility and stability, are also under scrutiny. Its logP value suggests moderate lipophilicity, making it suitable for formulations requiring blood-brain barrier penetration. These characteristics have spurred investigations into its derivatives for neurodegenerative diseases, a trending area in biomedical research. Notably, the cyclopropylamine scaffold is recurrent in FDA-approved drugs, further highlighting its therapeutic relevance.

Beyond pharmaceuticals, rac-(1R,3S)-2,2-dimethyl-3-(4-methylcyclohexyl)cyclopropan-1-amine finds niche applications in material science. Its rigid structure contributes to the development of liquid crystals and polymers with tailored thermal properties. Researchers are exploring its incorporation into supramolecular architectures, a field gaining traction due to applications in sensors and nanotechnology.

Regulatory and safety profiles of this compound are equally pivotal. While not classified as hazardous, proper handling protocols are emphasized in SDS documentation. Environmental fate studies are emerging, addressing queries like "Is CAS 2227711-98-8 biodegradable?"—a concern aligned with growing eco-consciousness in chemical industries.

In summary, rac-(1R,3S)-2,2-dimethyl-3-(4-methylcyclohexyl)cyclopropan-1-amine exemplifies the intersection of synthetic innovation and applied science. Its versatility across disciplines, coupled with advancing analytical and synthetic methodologies, positions it as a compound of enduring significance in both academic and industrial settings.